7-(2-Fluorophenyl)-7-oxoheptanenitrile

• IUPAC Name: 7-(2-fluorophenyl)-7-oxoheptanenitrile
• InChI: InChI=1S/C13H14FNO/c14-12-8-5-4-7-11(12)13(16)9-3-1-2-6-10-15/h4-5,7-8H,1-3,6,9H2
• InChI Key: VGZHCVWYPAKBFS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)CCCCCC#N)F
• Molecular Formula: C13H14FNO
• DSSTOX Substance ID: DTXSID60642223
• Molecular Weight: 219.25 g/mol
• CAS RN: 898767-39-0

Description

The compound “7-(2-Fluorophenyl)-7-oxoheptanenitrile” is likely to be an organic compound due to the presence of carbon ©, hydrogen (H), nitrogen (N), and fluorine (F) atoms. The “7-oxoheptanenitrile” part suggests it contains a seven-carbon chain with a ketone (C=O) and a nitrile (C≡N) functional group. The “2-Fluorophenyl” part indicates a phenyl group (a ring of 6 carbon atoms, akin to benzene) with a fluorine atom attached to the second carbon.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have regions of polarity due to the electronegative oxygen in the ketone group and the fluorine atom.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. The ketone could undergo reactions such as nucleophilic addition, and the nitrile group could participate in reactions such as hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on factors like its molecular structure and the nature of its functional groups. For instance, the presence of a nitrile group could increase its boiling point compared to hydrocarbons of similar molecular weight.

Scientific Research Applications

Synthesis and Chemical Properties

• 7-(2-Fluorophenyl)-7-oxoheptanenitrile and its derivatives are key intermediates in the synthesis of various biologically active compounds, particularly anticancer drugs. Studies like that of Zhang et al. (2019) have developed efficient synthesis methods for such compounds, highlighting their significance in pharmaceutical research (Zhang et al., 2019).

Structural and Spectral Analysis

• Spectral analysis and quantum chemical studies, like those conducted by Satheeshkumar et al. (2017), are crucial for understanding the molecular geometry and chemical reactivity of fluoro-substituted compounds. These studies provide insights into the electronic structure and potential applications in various fields (Satheeshkumar et al., 2017).

Magnetic and Electrochemical Properties

• Research into the magnetic properties of fluoro-substituted compounds, such as the study by Constantinides et al. (2012), can reveal important aspects of their antiferromagnetic interactions, which is valuable in materials science and magnetic resonance imaging applications (Constantinides et al., 2012).

Catalysis and Chemical Reactions

• Studies like that of Isogai et al. (1986) on the catalytic hydrogenolysis of fluoro-substituted compounds are significant for understanding their reactivity and potential use in synthetic chemistry (Isogai et al., 1986).

Interaction with Biological Systems

• Investigations into the interaction of fluoro-substituted compounds with biological systems, such as the study by Bag et al. (2004), are crucial for understanding their potential therapeutic applications and behavior in biological environments (Bag et al., 2004).

Application in Material Science

• The synthesis and characterization of fluoro-substituted compounds, as shown in studies like Alemdar et al. (2009), provide valuable insights into their application in material science, especially in the development of novel materials with unique properties (Alemdar et al., 2009).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to define a ‘mechanism of action’ for this compound.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and volatility. Proper handling and storage would be crucial to minimize risks.

Future Directions

The future research directions for this compound could include exploring its potential uses, studying its reactivity under various conditions, and investigating its biological activity.